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Compound of Interest

Compound Name: Astringin

Cat. No.: B1665303 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of astringin, a natural flavonoid compound. Adherence to these procedures will help

mitigate risks and ensure the well-being of laboratory personnel and the surrounding

environment.

Immediate Safety and Handling Precautions
Astringin is categorized as harmful if swallowed, in contact with skin, or if inhaled[1].

Therefore, appropriate personal protective equipment (PPE) must be worn at all times when

handling this compound. This includes, but is not limited to:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves.

Body Protection: A lab coat or other protective clothing to prevent skin exposure[2].

Ensure adequate ventilation in the work area to minimize the risk of inhalation[2]. In case of

accidental exposure, consult the Safety Data Sheet (SDS) and seek medical attention

immediately.
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The disposal of astringin waste must be managed in a manner that is both safe and compliant

with local, state, and federal regulations. The following steps outline the recommended

procedure for the disposal of solid astringin and solutions containing astringin.

Waste Identification and Classification:

Based on its hazard classification, astringin waste should be considered hazardous

chemical waste[1].

Do not mix astringin waste with non-hazardous waste streams.

Waste Segregation:

Keep solid astringin waste separate from liquid waste[3].

Segregate halogenated and non-halogenated solvent waste if astringin is dissolved in a

solvent[4].

Avoid mixing incompatible chemicals. For instance, store acids and bases separately[5].

Container Selection and Labeling:

Use a dedicated, compatible, and leak-proof container for astringin waste. Plastic

containers are often preferred for chemical waste[6].

The container must be clearly labeled as "Hazardous Waste" and should identify the

contents, including "Astringin" and any solvents. The accumulation start date must also

be clearly marked on the label[6].

Waste Accumulation and Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the

point of generation[5][6].

The SAA must be inspected weekly for any signs of leakage[5].

Keep the waste container securely closed except when adding waste[4][6].
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Disposal Pickup:

Once the container is full or reaches the accumulation time limit, arrange for its disposal

through your institution's Environmental Health and Safety (EH&S) department or a

licensed hazardous waste disposal contractor[6].

Do not dispose of astringin down the drain or in the regular trash[7].

Quantitative Data for Hazardous Waste
Accumulation
The following table summarizes the general accumulation limits for hazardous waste in a

Satellite Accumulation Area, as stipulated by regulations. These are not specific to astringin
but apply to all hazardous chemical waste.

Parameter Limit

Maximum Volume of Hazardous Waste 55 gallons

Maximum Volume of Acutely Toxic Waste (P-list) 1 quart (liquid) or 1 kilogram (solid)

Maximum Accumulation Time
12 months (as long as volume limits are not

exceeded)

Time to Removal After Reaching Limit Within 3 calendar days

Data sourced from University of Pennsylvania

EHRS Guidelines.[6]

Experimental Protocol: Empty Container
Decontamination
Empty containers that once held astringin must be properly decontaminated before they can

be considered non-hazardous.

Triple Rinsing:
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Rinse the empty container with a suitable solvent (e.g., water or another solvent in which

astringin is soluble) three times.

The rinsate must be collected and treated as hazardous waste, to be added to your

astringin waste container[4].

Label Removal:

After decontamination, all hazardous chemical labels must be removed or defaced from

the container[3].

Final Disposal:

Once properly decontaminated and with labels removed, the container may be disposed of

as non-hazardous waste or recycled according to institutional policies[8].

Astringin Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of astringin waste in a laboratory setting.
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Caption: Logical workflow for the proper disposal of astringin and its empty containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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